Cas no 3999-78-8 (3-ethyl-5-methyl-Pyridine)

3-Ethyl-5-methyl-pyridine is a heterocyclic organic compound featuring a pyridine ring substituted with ethyl and methyl groups at the 3 and 5 positions, respectively. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its moderate basicity and lipophilicity enhance reactivity in alkylation and condensation reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern allows for selective functionalization, enabling tailored modifications for target applications. Suitable for use in catalysis and ligand design, 3-ethyl-5-methyl-pyridine offers versatility in fine chemical and material science research.

3-ethyl-5-methyl-Pyridine structure

Product Name:3-ethyl-5-methyl-Pyridine

CAS No:3999-78-8

MF:C₈H₁₁N

MW:121.179641962051

CID:318654

PubChem ID:19901

Update Time:2025-05-26

3-ethyl-5-methyl-Pyridine Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-5-methyl-Pyridine
- 3-ethyl-5-methylpyridine
- Pyridine,3-ethyl-5-methyl-
- 3-Picoline, 5-ethyl-
- SCHEMBL4783955
- FT-0714817
- Q27258229
- 3999-78-8
- 3-Methyl-5-ethylpyridine
- 3Z2M4USF3Y
- UNII-3Z2M4USF3Y
- 5-Ethyl-3-picoline
- 3-Ethyl-5-methylpyridine #
- DTXSID40193046
- Pyridine, 3-ethyl-5-methyl-
- SB55136
- Inchi： 1S/C8H11N/c1-3-8-4-7(2)5-9-6-8/h4-6H,3H2,1-2H3
- InChI Key： XTLUAAHBKVFNPF-UHFFFAOYSA-N
- SMILES： N1C=C(C)C=C(C=1)CC

Computed Properties

Exact Mass: 121.08923
Monoisotopic Mass: 121.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 80.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9A^2
XLogP3: 2

Experimental Properties

Density: 0.919
Boiling Point: 189.7°C at 760 mmHg
Flash Point: 66°C
Refractive Index: 1.499
PSA: 12.89

3-ethyl-5-methyl-Pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM322307-1g	3-Ethyl-5-methylpyridine	3999-78-8	95%	1g	$653	2022-06-11
Chemenu	CM322307-1g	3-Ethyl-5-methylpyridine	3999-78-8	95%	1g	$555	2021-08-18
1PlusChem	1P00CURU-250mg	3-Ethyl-5-methylpyridine	3999-78-8	Tech	250mg	$277.00	2025-02-26
1PlusChem	1P00CURU-1g	3-Ethyl-5-methylpyridine	3999-78-8	Tech	1g	$745.00	2025-02-26
A2B Chem LLC	AF98954-250mg	3-Ethyl-5-methylpyridine	3999-78-8	Tech	250mg	$225.00	2024-04-20
A2B Chem LLC	AF98954-1g	3-Ethyl-5-methylpyridine	3999-78-8	Tech	1g	$625.00	2024-04-20

3-ethyl-5-methyl-Pyridine Related Literature

1. 294. The constitution of aspidospermine. Part IV

G. F. Smith,J. T. Wróbel J. Chem. Soc. 1960 1463
2. Exploiting duality in nature: industrial examples of enzymatic oxidation and reduction reactions

K. Robins,A. Osorio-Lozada Catal. Sci. Technol. 2012 2 1524
3. Notes

E. D. Davies,J. G. Tillett,D. S. Urch,El S. Amin,S. M. Mukherji,R. K. Sharma,O. P. Vig,E. F. G. Herington,A. J. Birch,A. J. Ryan,Herchel Smith,G. A. Hughes,B. O. G. Schuler,A. A. Verbeek,F. L. Warren,G. M. Badger,H. J. Rodda,Jenneth M. Sasse,D. A. H. Taylor,J. A. Ballantine,R. J. S. Beer,Alexander Robertson,D. C. Bradley,F. Stansfield,John Harley-Mason,R. F. J. Ingleby,T. C. Waddington,D. W. S. Evans J. Chem. Soc. 1958 4766
4. The indole alkaloids excluding harmine and strychnine

J. E. Saxton Q. Rev. Chem. Soc. 1956 10 108
5. The chemistry of the psychotomimetic substances

D. F. Downing Q. Rev. Chem. Soc. 1962 16 133

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-ethyl-5-methyl-Pyridine

3-Ethyl-5-Methylpyridine: A Comprehensive Overview

3-Ethyl-5-Methylpyridine, also known by its CAS number 3999-78-8, is a heterocyclic organic compound belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across various fields. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to 3-Ethyl-5-Methylpyridine, highlighting its significance in modern chemistry and industry.

The molecular structure of 3-Ethyl-5-Methylpyridine consists of a pyridine ring with an ethyl group at the 3-position and a methyl group at the 5-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly valuable in synthetic chemistry. The compound's ability to act as a ligand in coordination chemistry has been extensively explored, particularly in the context of transition metal catalysis. Recent studies have demonstrated its potential as a stabilizing agent for metal nanoparticles, which could revolutionize catalytic processes in the pharmaceutical and petrochemical industries.

The synthesis of 3-Ethyl-5-Methylpyridine typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or nucleophilic aromatic substitution strategies. Researchers have recently focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact. For instance, green chemistry approaches, such as using microwave-assisted synthesis or biocatalysts, have been employed to streamline the production process. These advancements not only improve efficiency but also align with global sustainability goals.

In terms of applications, 3-Ethyl-5-Methylpyridine has found utility in drug discovery programs. Its ability to modulate enzyme activity makes it a promising candidate for developing new therapeutic agents. Recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in anti-cancer drug development. Additionally, this compound has been investigated for its antioxidant properties, which could be leveraged in the formulation of nutraceuticals and skincare products.

The electronic properties of 3-Ethyl-5-Methylpyridine also make it an attractive candidate for materials science applications. Its conjugated π-system facilitates electron delocalization, rendering it suitable for use in organic electronics. Emerging studies have explored its potential as a component in organic photovoltaic devices and light-emitting diodes (OLEDs). These applications underscore the compound's versatility and its growing importance in cutting-edge technological innovations.

In conclusion, 3-Ethyl-5-Methylpyridine, with its CAS number 3999-78-8, stands as a testament to the boundless possibilities within organic chemistry. Its unique structure, efficient synthesis methods, and diverse applications continue to drive scientific exploration and industrial innovation. As research progresses, this compound is poised to play an even more pivotal role in shaping the future of chemistry and related disciplines.